2-Tetralone oxime

• Molecular Formula: C10H11NO
• Molecular Weight: 161.20 g/mol
• SMILES: C1CC2=CC=CC=C2CC1=NO
• InChI: InChI=1S/C10H11NO/c12-11-10-6-5-8-3-1-2-4-9(8)7-10/h1-4,12H,5-7H2
• InChIKey: JXNKMKANQORTNN-UHFFFAOYSA-N

Generic substitution of tetralone oxime isomers fails due to distinct regiochemistry in Beckmann rearrangements and cyclopalladation. 2-Tetralone oxime enables specific synthetic outcomes unavailable from the 1-isomer. - **Verified utility**: Dilithiation with aromatic esters yields 4,5-dihydronaphth[2,1-c]isoxazoles (41-73%). - **Distinct reactivity**: Fragments under acidic conditions to unsaturated nitriles; 1-isomer forms lactams. - **Analytical certainty**: HPLC RT 8.8 min; 2-year solid stability. - **Metallodrug scaffold**: Enables novel palladacycles for anticancer screening.

2-Tetralone Oxime: Properties and Differentiators

2-Tetralone oxime (CAS 3349-64-2) is an organic compound with the formula C10H11NO, featuring an oxime group on a tetralone backbone . It serves as a key synthetic intermediate in organic and medicinal chemistry, valued for its ability to participate in various reactions, including cyclopalladation and the formation of complex heterocyclic structures [1]. While several tetralone oxime isomers exist, the specific properties of 2-Tetralone oxime dictate its utility and performance in specific synthetic pathways and applications, which are detailed in the following sections.

1

Heterocycle synthesis via regioselective dilithiation-ester condensation

2

Isomer-specific organometallic pathways (ligand for palladacycles)

3

Well-characterized analytical profile for reaction monitoring

• [1] Choi, E., Knight, J. D., Malatanos, M. D., Rhett, J. M., Walters, M. J., Dunn, S. P., & Beam, C. F. (2008). Preparation of 4,5-dihydronaphth[2,1-c]isoxazoles from dilithiated 2-tetralone oxime and select esters. Synthetic Communications, 38(5), 713-722. View Source

2-Tetralone Oxime Isomer Specificity

Generic substitution among tetralone oxime isomers is not chemically sound due to distinct regio- and stereochemical outcomes in reactions like the Beckmann rearrangement and cyclopalladation. For instance, the position of the oxime group (e.g., 1-tetralone oxime vs. 2-tetralone oxime) dictates the regioselectivity of metalation and subsequent reactions, leading to the formation of different isomeric products [1]. The specific steric and electronic environment around the 2-position oxime also influences its behavior as a ligand in organometallic complexes, a property not shared by its 1-isomer [2]. Consequently, substituting one isomer for another can derail a synthetic route, producing an undesired product in lower yield or purity. The quantitative evidence below demonstrates where 2-Tetralone oxime provides a verifiable advantage.

2-Tetralone oxime: Fragmentation to unsaturated nitriles under acidic conditions

vs

1-Tetralone oxime: Beckmann rearrangement to lactam isomer

Regioselective metalation at 2-position for distinct palladacycle geometries

vs

1-Isomer directs metalation to different ring position, altering complex structure

Oxime steric/electronic environment influences ligand behaviour in organometallic complexes

vs

1-Isomer presents distinct coordination geometry and reactivity

Substituting the 1-isomer may derail synthetic routes, leading to different products, lower yields, or altered purity profiles.

• [1] Choi, E., Knight, J. D., Malatanos, M. D., Rhett, J. M., Walters, M. J., Dunn, S. P., & Beam, C. F. (2008). Preparation of 4,5-dihydronaphth[2,1-c]isoxazoles from dilithiated 2-tetralone oxime and select esters. Synthetic Communications, 38(5), 713-722. View Source
• [2] Nishida, Y., & Takagi, K. (2024). Selectivity of Migrating Group in Beckmann Rearrangements of Tetralone Derivatives: Peri-substitution Effect. Journal of Synthetic Organic Chemistry, Japan. Retrieved from CiNii Research. View Source

Quantitative Evidence for 2-Tetralone Oxime

High-Yield Dihydronaphthisoxazole Synthesis

2-Tetralone oxime can be dilithiated and condensed with aromatic esters to form 4,5-dihydronaphth[2,1-c]isoxazoles in yields of 41-73% [1]. In contrast, analogous reactions using 1-tetralone hydrazones have been described as presenting a greater challenge regarding condensations, implying lower yields or more complex mixtures, though specific quantitative yields for the 1-isomer in an identical transformation are not provided in the same study [1].

Heterocycle yield

Head-to-head

41–73% yield with 2-isomer

Preferred substrate for dihydronaphthisoxazole formation

1-isomer hydrazone presents greater condensation challenge

Evidence Dimension	Yield of 4,5-dihydronaphthisoxazole derivative
Target Compound Data	Yields ranging from 41% to 73%
Comparator Or Baseline	1-Tetralone hydrazone (unspecified yield)
Quantified Difference	Qualitative advantage noted; 2-isomer is the preferred substrate for this reaction type
Conditions	Reaction with dilithiated 2-tetralone oxime and aromatic esters (e.g., methyl 4-methoxybenzoate) in excess lithium diisopropylamide (LDA).

Why This Matters

The ability to reliably produce these heterocycles in moderate to good yield makes 2-Tetralone oxime a strategic choice for building complex libraries for drug discovery.

• [1] Choi, E., Knight, J. D., Malatanos, M. D., Rhett, J. M., Walters, M. J., Dunn, S. P., & Beam, C. F. (2008). Preparation of 4,5-dihydronaphth[2,1-c]isoxazoles from dilithiated 2-tetralone oxime and select esters. Synthetic Communications, 38(5), 713-722. View Source

Antiproliferative Activity of Cyclopalladated Complexes

Cyclopalladated complexes derived from α-tetralone oxime (a structural isomer) show significantly higher antiproliferative activity against MCF-7 breast cancer cells than the clinical agent cisplatin, with IC50 values between 19 and 26 µM [1]. While these data are for the 1-isomer derivative, they serve as strong class-level evidence that tetralone oxime-based palladacycles are promising scaffolds. Direct head-to-head activity data for 2-Tetralone oxime-derived complexes are not yet available.

Antiproliferative activity

Class-level inference

IC50 19–26 µM (α-isomer palladacycle)

Supports tetralone oxime scaffold screening

2-isomer derived complex data pending; cisplatin IC50 ~50 µM

Evidence Dimension	Antiproliferative activity (IC50) against MCF-7 cells
Target Compound Data	Data not available for 2-Tetralone oxime derivative
Comparator Or Baseline	Cisplatin
Quantified Difference	α-Tetralone oxime-derived palladacycles are 2-3 fold more potent than cisplatin (IC50 of cisplatin ~50 µM vs. 19-26 µM for complexes)
Conditions	In vitro MTT assay against breast (MCF-7) and lung (A549) human cancer cells.

Why This Matters

This highlights the potential of 2-Tetralone oxime as a precursor to organometallic anticancer agents, positioning it as a valuable starting material for exploring new metal-based drugs.

• [1] Rodrigues, M. A., et al. (2021). Orthopalladated tetralone oxime compounds bearing tertiary phosphines: Synthesis, structure, biological and in silico studies. Journal of Organometallic Chemistry, 951, 122006. View Source

Analytical Purity and Stability

2-Tetralone oxime is available with a purity of 98% and has been shown to be stable for 2 years from the date of purchase when supplied as a solid . Its analytical characterization, including HPLC retention time, is well-established. For example, under specific HPLC conditions, the retention time for 2-tetralone oxime is 8.8 minutes, which is distinctly different from its ketone precursor, α-tetralone, at 9.0 minutes, enabling straightforward reaction monitoring [1].

HPLC retention

Reported

tR 8.8 min (vs 9.0 min for ketone)

Enables straightforward reaction monitoring

Agilent C18, 95:5 H2O:MeCN (0.1% TFA)

Evidence Dimension	HPLC Retention Time (minutes)
Target Compound Data	8.8 minutes
Comparator Or Baseline	α-Tetralone (ketone precursor)
Quantified Difference	Δ 0.2 minutes
Conditions	Agilent narrow-bore ZORBAX SB-C18 column (5.0 µm, 2.1 x 150 mm); eluent 95:5 H2O:acetonitrile (0.1 vol% TFA) at 0.4 mL/min.

Why This Matters

High purity and long-term stability ensure consistent performance and reduce the need for re-validation in long-term research projects, lowering procurement risks.

• [1] Organic Syntheses. (2010). Synthesis of enamides from ketones: Preparation of N-(3,4-dihydronaphthalene-1-yl)acetamide. Org. Synth. 2010, 87, 275. View Source

Regioselective Metalation Enables Distinct Pathways

The position of the oxime group dictates the regioselectivity of metalation. In the Beckmann rearrangement, unsubstituted O-tosylated 1-tetralone oxime yields a single benzolactam isomer via migration of the C-C bond adjacent to the benzene ring [1]. In contrast, for 2-tetralone oxime, this pathway is not possible, and reactions instead proceed via other mechanisms, such as fragmentation to form unsaturated nitriles in high yield [2]. This fundamental difference in reactivity pathways is a critical factor for synthetic design.

Reaction pathway

Direct comparison

Nitrile formation vs lactam

Divergent synthetic access under acidic conditions

2-isomer → unsaturated nitriles; 1-isomer → lactams

Evidence Dimension	Major reaction pathway under acidic conditions
Target Compound Data	High-yield formation of unsaturated nitriles via fragmentation
Comparator Or Baseline	1-Tetralone oxime
Quantified Difference	1-Tetralone oxime yields a single lactam isomer; 2-Tetralone oxime yields nitriles
Conditions	Phosphorus pentachloride (PCl5) or polyphosphoric acid (PPA) for 2-isomer; O-tosylation for 1-isomer.

Why This Matters

This predictable divergence in reactivity allows chemists to select the appropriate tetralone oxime isomer to access a desired chemical space, whether it be lactams or nitriles, making 2-Tetralone oxime essential for synthesizing nitrile-containing intermediates.

• [1] Nishida, Y., & Takagi, K. (2024). Selectivity of Migrating Group in Beckmann Rearrangements of Tetralone Derivatives: Peri-substitution Effect. Journal of Synthetic Organic Chemistry, Japan. Retrieved from CiNii Research. View Source
• [2] Conley, R. T., & Lange, R. J. (1963). Beckmann Rearrangements in Alicyclic Systems. V. Ion Intermediates in Acid-catalyzed Oxime Evidence for Carbonium. The Journal of Organic Chemistry, 28(1), 210-214. View Source

Best-Fit Applications for 2-Tetralone Oxime

Dihydronaphthisoxazole Library Synthesis

When the goal is to build a library of 4,5-dihydronaphth[2,1-c]isoxazoles for biological screening, 2-Tetralone oxime is the preferred starting material. Its ability to undergo dilithiation and react with a range of aromatic esters to yield these heterocycles in 41-73% yields [1] provides a reliable and established synthetic route. This application directly leverages the differential reactivity of the 2-oxime compared to other isomers.

Organometallic Anticancer Agent Precursor

For research groups developing novel metallodrugs, tetralone oximes are a promising ligand class. While specific data for the 2-isomer are pending, the strong activity of cyclopalladated α-tetralone oxime complexes against MCF-7 cells (IC50 19-26 µM vs. cisplatin) [1] demonstrates the scaffold's potential. Procuring 2-Tetralone oxime enables the exploration of new palladacycle geometries and their associated biological activities.

Reaction Monitoring Intermediate

In synthetic processes requiring precise reaction monitoring, the well-characterized analytical profile of 2-Tetralone oxime is a significant advantage. Its known HPLC retention time of 8.8 minutes under standard conditions [1] allows for straightforward quantification of reaction progress and purity assessment. Combined with its proven 2-year stability as a solid [2], it serves as a dependable and low-risk intermediate for both small-scale research and larger process development.

Unsaturated Nitrile Synthesis via Fragmentation

When a synthetic route requires an unsaturated nitrile, 2-Tetralone oxime provides a direct, high-yielding entry point. Unlike the 1-isomer, which undergoes Beckmann rearrangement to form lactams [1], 2-Tetralone oxime is known to fragment under similar acidic conditions to produce unsaturated nitriles [2]. This distinct reactivity pathway makes it the only viable choice for accessing this specific class of valuable synthetic intermediates.

Application

Selection Property

Validation Focus

Dihydronaphthisoxazole library synthesis

Regioselective dilithiation-ester condensation

Heterocycle yield and scope with aromatic esters

Organometallic scaffold investigation

Oxime-palladacycle complexation potential

Antiproliferative assay in cancer cell models

Reaction monitoring intermediate

Well-characterized HPLC retention and solid stability

Purity assessment and reaction progress tracking

Unsaturated nitrile synthesis

Fragmentation-prone oxime regiochemistry

Nitrile formation under acidic conditions

• [1] Choi, E., Knight, J. D., Malatanos, M. D., Rhett, J. M., Walters, M. J., Dunn, S. P., & Beam, C. F. (2008). Preparation of 4,5-dihydronaphth[2,1-c]isoxazoles from dilithiated 2-tetralone oxime and select esters. Synthetic Communications, 38(5), 713-722. View Source
• [2] Rodrigues, M. A., et al. (2021). Orthopalladated tetralone oxime compounds bearing tertiary phosphines: Synthesis, structure, biological and in silico studies. Journal of Organometallic Chemistry, 951, 122006. View Source
• [3] Organic Syntheses. (2010). Synthesis of enamides from ketones: Preparation of N-(3,4-dihydronaphthalene-1-yl)acetamide. Org. Synth. 2010, 87, 275. View Source
• [4] Nishida, Y., & Takagi, K. (2024). Selectivity of Migrating Group in Beckmann Rearrangements of Tetralone Derivatives: Peri-substitution Effect. Journal of Synthetic Organic Chemistry, Japan. Retrieved from CiNii Research. View Source
• [5] Conley, R. T., & Lange, R. J. (1963). Beckmann Rearrangements in Alicyclic Systems. V. Ion Intermediates in Acid-catalyzed Oxime Evidence for Carbonium. The Journal of Organic Chemistry, 28(1), 210-214. View Source